Cas no 648431-96-3 (3,5-Hexadiyn-2-ol, 2-methyl-6-(3-pyridinyl)-)

• Product Name: 3,5-Hexadiyn-2-ol, 2-methyl-6-(3-pyridinyl)-
• CAS No: 648431-96-3
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 414669
• PubChem ID: 71378405
• Update Time: 2025-04-19

3,5-Hexadiyn-2-ol, 2-methyl-6-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Hexadiyn-2-ol, 2-methyl-6-(3-pyridinyl)-
• 2-methyl-6-pyridin-3-ylhexa-3,5-diyn-2-ol
• 2-Methyl-6-(pyridin-3-yl)hexa-3,5-diyn-2-ol
• 648431-96-3
• DTXSID70801026

• Inchi： 1S/C12H11NO/c1-12(2,14)8-4-3-6-11-7-5-9-13-10-11/h5,7,9-10,14H,1-2H3
• InChI Key： CAHMBINGRRNKCZ-UHFFFAOYSA-N
• SMILES： OC(C#CC#CC1C=NC=CC=1)(C)C

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų